Cas no 1820614-61-6 (4-Bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene)

• Product Name: 4-Bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene
• CAS No: 1820614-61-6
• MF: C₈H₆BrF₃O₃S
• MW: 319.09565114975
• CID: 4619015
• Update Time: 2025-10-20

4-Bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene
• 4-bromo-2-methylsulfonyl-1-(trifluoromethoxy)benzene
• 4-Bromo-2-(methylsulfonyl)-1-(trifluoromethoxy)benzene
• Y2704

• Inchi： 1S/C8H6BrF3O3S/c1-16(13,14)7-4-5(9)2-3-6(7)15-8(10,11)12/h2-4H,1H3
• InChI Key： DFPIHFNASBHHTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(C)(=O)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 3
• Topological Polar Surface Area: 51.8

Additional information on 4-Bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene

Introduction to 4-Bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene (CAS No. 1820614-61-6)

4-Bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene (CAS No. 1820614-61-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential applications. This compound, featuring a bromine substituent, a methanesulfonyl group, and a trifluoromethoxy group, positions it as a versatile intermediate in the synthesis of various biologically active molecules.

The structural framework of 4-bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene consists of a benzene ring that is functionalized with three distinct groups. The presence of a bromine atom at the 4-position enhances its reactivity in cross-coupling reactions, making it a valuable precursor for constructing more complex aromatic systems. Additionally, the methanesulfonyl group at the 2-position introduces a strong electron-withdrawing effect, which can influence the electronic properties of the aromatic ring and its interactions with other molecular entities.

The trifluoromethoxy group at the 1-position further modifies the compound's characteristics by introducing fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug candidates. This combination of substituents makes 4-bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene an attractive building block for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the use of halogenated aromatic compounds as intermediates in drug discovery. Halogens, particularly bromine and fluorine, are frequently incorporated into drug molecules due to their ability to modulate pharmacokinetic properties and improve binding interactions with biological targets. For instance, studies have shown that the introduction of bromine atoms can enhance the potency and selectivity of kinase inhibitors, while fluorine atoms can increase metabolic stability and oral bioavailability.

Research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has highlighted the utility of 4-bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene in synthesizing small molecule inhibitors targeting various therapeutic areas. One notable study demonstrated its role in developing potent JAK2 inhibitors for treating inflammatory disorders. The compound's ability to serve as a precursor for these inhibitors stems from its reactivity in palladium-catalyzed cross-coupling reactions, which allow for the efficient construction of complex heterocyclic scaffolds.

Another area where 4-bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene has shown promise is in the synthesis of antiviral agents. The trifluoromethoxy group, in particular, has been shown to improve the pharmacokinetic profile of antiviral drugs by enhancing their resistance to metabolic degradation. This property is particularly valuable in the context of emerging viral threats, where rapid development of effective treatments is crucial.

The methanesulfonyl group also contributes to the compound's versatility by enabling further functionalization through nucleophilic substitution reactions. This allows chemists to introduce additional substituents at strategic positions on the benzene ring, tailoring the molecule's properties for specific biological activities. Such modifications are essential in optimizing drug candidates for efficacy and safety.

From a synthetic chemistry perspective, 4-bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene offers several advantages as an intermediate. Its stability under various reaction conditions makes it suitable for multi-step synthetic routes, while its well-defined reactivity allows for precise control over molecular architecture. These features have made it a preferred choice for medicinal chemists working on complex drug candidates.

In conclusion,4-Bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene (CAS No. 1820614-61-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules across multiple therapeutic areas. As research continues to uncover new applications for halogenated aromatic compounds,4-bromo-2-methanesulfonyl-1-(trifluoromethoxy)benzene is likely to remain a key intermediate in the discovery and development of novel drugs.